Cas no 2172210-73-8 (4-(2,4-difluorophenyl)oxolan-2-one)

• Product Name: 4-(2,4-difluorophenyl)oxolan-2-one
• CAS No: 2172210-73-8
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 6370789
• PubChem ID: 165721761
• Update Time: 2025-10-30

4-(2,4-difluorophenyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-difluorophenyl)oxolan-2-one
• EN300-1652869
• 2172210-73-8

• Inchi： 1S/C10H8F2O2/c11-7-1-2-8(9(12)4-7)6-3-10(13)14-5-6/h1-2,4,6H,3,5H2
• InChI Key： IIGNYOYPJDFYBR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1COC(C1)=O)F

Computed Properties

• Exact Mass: 198.04923582g/mol
• Monoisotopic Mass: 198.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(2,4-difluorophenyl)oxolan-2-one

4-(2,4-Difluorophenyl)oxolan-2-one: An Overview of CAS No. 2172210-73-8

4-(2,4-Difluorophenyl)oxolan-2-one, a compound with the CAS number 2172210-73-8, has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxolanones, which are characterized by a six-membered ring containing an oxygen atom and a ketone group. The presence of difluorophenyl substituents on the oxolanone ring imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The chemical structure of 4-(2,4-difluorophenyl)oxolan-2-one is defined by its molecular formula, C₁₀H₉F₂O₃. The difluorophenyl group is attached to the 4-position of the oxolanone ring, which significantly influences the compound's reactivity and stability. This structural feature has been shown to enhance the compound's solubility in both aqueous and organic solvents, a property that is highly desirable in pharmaceutical formulations.

Recent studies have explored the biological activities of 4-(2,4-difluorophenyl)oxolan-2-one. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The mechanism of action involves selective binding to the active site of the enzyme, thereby disrupting its catalytic function and potentially slowing disease progression.

In addition to its enzymatic inhibition properties, 4-(2,4-difluorophenyl)oxolan-2-one has also been investigated for its anti-inflammatory effects. Inflammatory responses are central to many chronic conditions, including arthritis and cardiovascular diseases. Research conducted at a leading pharmaceutical institute revealed that this compound effectively reduces the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for managing inflammatory disorders.

The pharmacokinetic profile of 4-(2,4-difluorophenyl)oxolan-2-one has been another focus of recent studies. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. Furthermore, it shows minimal toxicity at therapeutic doses, making it a promising candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2,4-difluorophenyl)oxolan-2-one. Early-phase trials have shown promising results, with participants exhibiting significant improvements in disease symptoms without severe adverse effects. These findings have paved the way for further investigations and larger-scale clinical trials to validate these initial observations.

Beyond its therapeutic applications, 4-(2,4-difluorophenyl)oxolan-2-one has also found utility as a synthetic intermediate in organic chemistry. Its unique reactivity profile makes it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel drug candidates targeting various disease states, including cancer and infectious diseases.

In conclusion, 4-(2,4-difluorophenyl)oxolan-2-one (CAS No. 2172210-73-8) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.